Cas no 183065-36-3 (Potassium bicarbonate-13C)

• Product Name: Potassium bicarbonate-13C
• CAS No: 183065-36-3
• MF: CHKO₃
• MW: 101.107796430588
• CID: 5044293
• Update Time: 2025-06-12

Potassium bicarbonate-13C Chemical and Physical Properties

Names and Identifiers

• Potassium bicarbonate-13C

• Inchi： 1S/CH2O3.K/c2-1(3)4;/h(H2,2,3,4);/q;+1/p-1/i1+1;
• InChI Key： TYJJADVDDVDEDZ-YTBWXGASSA-M
• SMILES： [K+].[O-][13C](=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 33.9
• Topological Polar Surface Area: 60.4

Experimental Properties

• Color/Form: NA
• Flash Point: 134.0±23.2 °C

Potassium bicarbonate-13C Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Potassium bicarbonate-13C

Introduction to Potassium bicarbonate-13C (CAS No. 183065-36-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis and analysis of isotopically labeled substances. One such compound, Potassium bicarbonate-13C, with the CAS number CAS No. 183065-36-3, has garnered significant attention due to its unique properties and applications in modern chemistry and medicine.

Potassium bicarbonate is a salt that serves as a vital component in various biochemical processes. The addition of the stable isotope carbon-13 (¹³C) enhances its utility in nuclear magnetic resonance (NMR) spectroscopy, providing researchers with detailed insights into molecular structures and dynamics. This is particularly valuable in the field of drug discovery, where understanding the metabolic pathways and interactions of new compounds is crucial.

The use of Potassium bicarbonate-13C in NMR spectroscopy offers several advantages over traditional methods. The ¹³C isotope provides a clear signal that is less prone to interference from other elements, allowing for more accurate and efficient analysis. This has led to its adoption in both academic research and industrial applications, where precision is paramount.

In recent years, there has been a surge in the development of isotopically labeled compounds for metabolic studies. Potassium bicarbonate-13C has emerged as a key player in this domain, particularly in the investigation of carbon metabolism. Researchers are leveraging its properties to study the fate of carbon compounds within biological systems, which has far-reaching implications for understanding diseases and developing targeted therapies.

One notable application of Potassium bicarbonate-13C is in the field of drug metabolism. By incorporating this compound into drug candidates, scientists can track how these molecules are processed by the body. This information is invaluable for optimizing drug formulations and predicting potential side effects. The ability to monitor metabolic pathways with high fidelity has significantly accelerated the drug development pipeline.

The pharmaceutical industry has also embraced Potassium bicarbonate-13C for its role in enzyme kinetics studies. Enzymes are central to numerous biological processes, and understanding their mechanisms can lead to the development of more effective drugs. The use of ¹³C-labeled potassium bicarbonate allows researchers to observe enzyme activity in real-time, providing a deeper understanding of these complex systems.

Another area where Potassium bicarbonate-13C has made significant contributions is in environmental chemistry. Isotopic labeling techniques are increasingly used to study environmental pollutants and their impact on ecosystems. By tracking carbon isotopes, scientists can identify sources of contamination and assess the effectiveness of remediation efforts. This has been particularly useful in monitoring water quality and soil health.

The synthesis of Potassium bicarbonate-13C involves advanced chemical techniques that ensure high purity and yield. Manufacturers must adhere to stringent quality control measures to guarantee that the final product meets the rigorous standards required for scientific applications. This includes careful selection of raw materials and precise control over reaction conditions.

The demand for Potassium bicarbonate-13C continues to grow as research methodologies evolve. Its versatility makes it an indispensable tool for chemists and biologists alike, enabling groundbreaking discoveries across multiple disciplines. As technology advances, we can expect even more innovative applications to emerge, further solidifying its importance in scientific research.

In conclusion, Potassium bicarbonate-13C (CAS No. 183065-36-3) represents a significant advancement in isotopic labeling technology. Its applications span from pharmaceutical research to environmental studies, demonstrating its broad utility and importance. As we continue to explore new frontiers in science, compounds like Potassium bicarbonate-13C will undoubtedly play a crucial role in shaping our understanding of the natural world.